BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: N,N'-Bis(2-
aminoethyl)-1,3-propanediamine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

N,N'-Bis(2-aminoethyl)-1,3-
Compound Name: o
propanediamine

Cat. No.: B1194178

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
applications, and handling of N,N'-Bis(2-aminoethyl)-1,3-propanediamine, with a central
focus on its molecular characteristics. This document is intended to serve as a valuable
resource for professionals in research and development.

Core Properties and Molecular Weight

N,N'-Bis(2-aminoethyl)-1,3-propanediamine, also known by synonyms such as 1,4,8,11-
Tetraazaundecane, is a tetraamine compound recognized for its utility as a potent chelating
agent and as a building block in the synthesis of more complex molecules.[1][2] Its chemical
structure, consisting of a propane-1,3-diamine core with two aminoethyl substituents, allows for
the effective coordination of metal ions.

The fundamental molecular characteristics of this compound are pivotal to its reactivity and
applications. Its molecular formula is C7H20N4, leading to a precise molecular weight of
approximately 160.26 g/mol .[1][3][4][5][6]

Physicochemical Data

The quantitative properties of N,N'-Bis(2-aminoethyl)-1,3-propanediamine are summarized
in the table below for ease of reference and comparison.
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Property Value Source
Molecular Weight 160.26 g/mol [311415][6]
Exact Mass 160.1688 g/mol [6]
Molecular Formula C7H20N4 [11[3114]
CAS Number 4741-99-5 [1]
Density 0.96 g/mL at 25 °C [4117]
Boiling Point 142-145 °C at 8 mmHg 41071

Refractive Index

n20/D 1.494

[417]

Flash Point

110 °C (230 °F) - closed cup [7]

Appearance

Clear colourless to almost

colourless liquid

[2]

Molecular Structure

The structure of N,N'-Bis(2-aminoethyl)-1,3-propanediamine is key to its function as a

tetradentate ligand. The following diagram illustrates its chemical structure.

Caption: Chemical structure of N,N'-Bis(2-aminoethyl)-1,3-propanediamine.

Applications in Research and Development

N,N'-Bis(2-aminoethyl)-1,3-propanediamine is utilized in various scientific fields:

» Coordination Chemistry: It serves as a versatile tetradentate ligand in the synthesis of metal

complexes.[2] Its ability to form stable complexes with transition metals makes it valuable in

the development of catalysts and materials with specific electronic and magnetic properties.

» Biochemical Research: This compound has been employed as a high-affinity Cu(ll) chelator

to study metal-dependent biological processes. For instance, it can induce cellular copper

deficiency, which allows for the investigation of copper's role in enzyme function, such as

inhibiting mitochondrial cytochrome ¢ oxidase.[5]
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Synthetic Chemistry: It is a key building block for the synthesis of polymers,
pharmaceuticals, and agricultural chemicals.[2]

Experimental Protocol: Synthesis of a Metal
Complex

The following is a representative protocol for the synthesis of a metal complex using a

polyamine ligand such as N,N'-Bis(2-aminoethyl)-1,3-propanediamine. This procedure is

generalized and may require optimization for specific metal salts and desired complexes.

Objective: To synthesize a metal(ll) complex with N,N'-Bis(2-aminoethyl)-1,3-

propanediamine.

Materials:

N,N'-Bis(2-aminoethyl)-1,3-propanediamine

A metal(ll) salt (e.g., chloride, nitrate, or perchlorate salt of Cu(ll), Zn(Il), Ni(ll), etc.)

Anhydrous ethanol or methanol

Deionized water

Standard laboratory glassware (e.g., round-bottom flask, condenser, beaker)

Magnetic stirrer and heating mantle

Filtration apparatus (e.g., Buchner funnel)

Procedure:

Ligand Solution Preparation: Dissolve a specific molar equivalent of N,N'-Bis(2-
aminoethyl)-1,3-propanediamine in a minimal amount of ethanol in a beaker with stirring.

Metal Salt Solution Preparation: In a separate beaker, dissolve the desired molar equivalent
of the metal(ll) salt in ethanol or a water/ethanol mixture. The molar ratio of ligand to metal
can be varied (e.g., 1:1 or 2:1) to obtain different coordination geometries.
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e Reaction: Slowly add the metal salt solution to the stirring ligand solution at room
temperature. A color change or the formation of a precipitate may be observed.

o Reflux: Transfer the reaction mixture to a round-bottom flask, attach a reflux condenser, and
heat the mixture to reflux for several hours to ensure the completion of the reaction. The
reaction progress can be monitored by thin-layer chromatography (TLC).

« |solation of the Complex: After reflux, allow the mixture to cool to room temperature. If a
precipitate has formed, it can be collected by vacuum filtration. If the complex is soluble, the
solvent may need to be partially evaporated to induce crystallization or precipitation.

« Purification: The crude product can be purified by recrystallization from an appropriate
solvent or solvent mixture.

e Drying: Dry the purified complex under a vacuum or in a desiccator.

o Characterization: The final product should be characterized using techniques such as FT-IR
spectroscopy, UV-Vis spectroscopy, elemental analysis, and, if suitable crystals are obtained,
single-crystal X-ray diffraction to confirm its structure.

Experimental Workflow Diagram

The logical flow of the experimental protocol for synthesizing a metal complex is depicted
below.
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Caption: Workflow for the synthesis of a metal complex.
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Safety and Handling

N,N'-Bis(2-aminoethyl)-1,3-propanediamine is classified as a hazardous substance. It is
known to cause severe skin burns and eye damage.[6][7][8] Therefore, appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn
when handling this chemical. All work should be conducted in a well-ventilated fume hood. It is
also classified as a dangerous good for transport and may be subject to additional shipping
charges.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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